An In-depth Technical Guide to the Molecular Structure and Bonding of Bis(1,1-dimethylethoxy)dimethylsilane
An In-depth Technical Guide to the Molecular Structure and Bonding of Bis(1,1-dimethylethoxy)dimethylsilane
For Researchers, Scientists, and Drug Development Professionals
Introduction
Bis(1,1-dimethylethoxy)dimethylsilane, also known as di-tert-butoxydimethylsilane, is a dialkoxysilane that holds significance in various chemical applications, primarily as a protecting group for alcohols and in the synthesis of silicon-containing materials.[1][2] Its molecular structure, characterized by the presence of two sterically demanding tert-butoxy groups and two methyl groups attached to a central silicon atom, dictates its unique reactivity and physical properties. Understanding the nuances of its bonding and three-dimensional arrangement is crucial for its effective utilization in synthetic chemistry and materials science. This guide provides a comprehensive analysis of the molecular structure and bonding of bis(1,1-dimethylethoxy)dimethylsilane, drawing upon fundamental chemical principles and spectroscopic data from related compounds to offer valuable insights for researchers and professionals in the field.
Molecular Structure and Geometry
The central silicon atom in bis(1,1-dimethylethoxy)dimethylsilane is covalently bonded to two oxygen atoms of the tert-butoxy groups and two carbon atoms of the methyl groups. The molecular formula is C10H24O2Si. Based on the Valence Shell Electron Pair Repulsion (VSEPR) theory, the silicon atom exhibits a tetrahedral geometry, with the four substituents arranged to minimize electrostatic repulsion.
The most significant structural feature of this molecule is the substantial steric hindrance imposed by the two bulky tert-butoxy groups. This steric crowding profoundly influences the bond angles and conformational preferences of the molecule. The C-Si-C and O-Si-O bond angles are expected to deviate from the ideal tetrahedral angle of 109.5°. Specifically, the O-Si-O angle is likely to be larger than 109.5° to accommodate the bulky tert-butoxy groups, while the C-Si-C angle may be slightly compressed.
The tert-butoxy groups themselves are not rigid and possess rotational freedom around the Si-O and O-C bonds. The conformation of these groups will be a dynamic equilibrium of rotamers that minimizes steric interactions between the methyl groups of the tert-butyl moieties and the methyl groups on the silicon atom.
Caption: Ball-and-stick model of bis(1,1-dimethylethoxy)dimethylsilane.
Bonding Characteristics
The bonding in bis(1,1-dimethylethoxy)dimethylsilane is primarily covalent. The key bonds to consider are the Si-C, Si-O, and C-O bonds.
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Si-C Bond: The silicon-carbon bond is a relatively strong and non-polar covalent bond. The two methyl groups are directly attached to the silicon atom.
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Si-O Bond: The silicon-oxygen bond is a strong polar covalent bond due to the significant difference in electronegativity between silicon (1.90) and oxygen (3.44). This polarity makes the silicon atom electrophilic and susceptible to nucleophilic attack. The Si-O bond also has a degree of π-character due to the interaction of the oxygen lone pairs with the vacant d-orbitals of silicon, which contributes to its strength.
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C-O Bond: The carbon-oxygen bond within the tert-butoxy group is also a polar covalent bond.
The overall molecule is non-polar due to its symmetrical tetrahedral arrangement, which leads to the cancellation of individual bond dipoles.
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to be relatively simple.
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A singlet corresponding to the six protons of the two equivalent methyl groups attached to the silicon atom. The chemical shift of these protons in similar compounds, such as tert-butyldimethylsilanol, is around 0.08 ppm.[3]
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A singlet corresponding to the eighteen protons of the two equivalent tert-butyl groups. The chemical shift for these protons is anticipated to be in the range of 1.2-1.4 ppm.[4]
¹³C NMR: The carbon NMR spectrum should exhibit four distinct signals.
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A signal for the two equivalent methyl carbons attached to silicon.
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A signal for the two equivalent quaternary carbons of the tert-butyl groups.
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A signal for the six equivalent methyl carbons of the tert-butyl groups.
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A signal for the two equivalent carbons of the tert-butoxy groups that are bonded to the oxygen atoms.
| Assignment | Predicted ¹H Chemical Shift (ppm) | Predicted ¹³C Chemical Shift (ppm) |
| Si-CH ₃ | ~0.1 | ~-2 |
| (CH ₃)₃-C-O-Si | ~1.3 | ~32 |
| (C H₃)₃-C-O-Si | - | ~26 |
| (CH₃)₃-C -O-Si | - | ~73 |
Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for Bis(1,1-dimethylethoxy)dimethylsilane.
Infrared (IR) Spectroscopy
The IR spectrum of bis(1,1-dimethylethoxy)dimethylsilane will be characterized by several key absorption bands corresponding to the vibrational modes of its functional groups.
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Si-O-C stretching: Strong and broad absorption bands are expected in the region of 1000-1100 cm⁻¹, which are characteristic of the asymmetric stretching of the Si-O-C linkage.
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C-H stretching: Strong absorptions in the 2850-3000 cm⁻¹ region due to the stretching vibrations of the C-H bonds in the methyl and tert-butyl groups.
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C-H bending: Absorptions in the 1300-1500 cm⁻¹ region corresponding to the bending vibrations of the C-H bonds.
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Si-C stretching: A weaker absorption around 800-850 cm⁻¹ can be attributed to the Si-C stretching vibration.
Comparison with the IR spectrum of a structurally similar compound, bis(dimethylamino)dimethylsilane, which shows characteristic bands for Si-N, C-H, and Si-C vibrations, supports these predictions.[5]
Mass Spectrometry (MS)
Electron ionization mass spectrometry of bis(1,1-dimethylethoxy)dimethylsilane would likely show a molecular ion peak (M⁺) at m/z = 204. However, due to the lability of the tert-butoxy groups, this peak may be of low intensity. The fragmentation pattern is expected to be dominated by the loss of a tert-butyl group ([M - 57]⁺) or a tert-butoxy group ([M - 73]⁺). Further fragmentation would lead to smaller silicon-containing ions.
Synthesis and Reactivity
Synthesis
Bis(1,1-dimethylethoxy)dimethylsilane is typically synthesized by the reaction of dimethyldichlorosilane with an excess of tert-butanol in the presence of a base, such as a tertiary amine (e.g., triethylamine or pyridine), to neutralize the hydrochloric acid byproduct.[6]
Caption: General synthesis scheme for bis(1,1-dimethylethoxy)dimethylsilane.
Reactivity
The reactivity of bis(1,1-dimethylethoxy)dimethylsilane is governed by the electrophilic nature of the silicon atom and the steric hindrance of the tert-butoxy groups.
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Hydrolysis: The Si-O bonds are susceptible to hydrolysis, especially under acidic or basic conditions, to yield dimethylsilanediol and tert-butanol. The bulky tert-butoxy groups, however, provide significant steric protection, making this compound relatively more stable to hydrolysis compared to less hindered dialkoxysilanes.
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Nucleophilic Attack: The electrophilic silicon center can be attacked by various nucleophiles.[7] For instance, fluoride ions are particularly effective at cleaving Si-O bonds due to the high strength of the resulting Si-F bond.[7] This reactivity is fundamental to its use as a protecting group, where the silyl ether can be cleaved under specific conditions.[1]
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Electrophilic Reactions: The oxygen atoms of the tert-butoxy groups possess lone pairs of electrons and can act as Lewis bases, reacting with strong electrophiles. However, the steric bulk around the oxygen atoms diminishes their nucleophilicity.
Applications in Drug Development and Research
The primary application of bis(1,1-dimethylethoxy)dimethylsilane and related bulky dialkoxysilanes in the pharmaceutical and research sectors is as a protecting group for hydroxyl functionalities.[1][2] The di-tert-butoxydimethylsilyl group can be introduced to protect diols. The stability of the resulting silyl ether to a range of reaction conditions, coupled with its selective removal, makes it a valuable tool in multi-step organic synthesis of complex molecules, including active pharmaceutical ingredients.
Conclusion
Bis(1,1-dimethylethoxy)dimethylsilane possesses a well-defined tetrahedral geometry around the central silicon atom, significantly influenced by the steric bulk of the two tert-butoxy groups. The strong, polar Si-O bonds are the key to its reactivity, rendering the silicon atom susceptible to nucleophilic attack, a property harnessed in its application as a protecting group. While direct experimental data on its detailed structure and spectroscopic properties are limited, a thorough understanding of its molecular architecture and bonding can be achieved through the application of fundamental chemical principles and by drawing comparisons with analogous, well-characterized compounds. This in-depth guide provides a solid foundation for researchers and professionals to effectively utilize this versatile reagent in their synthetic endeavors.
References
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Organic Syntheses. (2023). Synthesis of a 2,5-Bis(tert-butyldimethylsilyloxy)furan and its Reaction with Benzyne. Organic Syntheses, 100, 159-185. [Link]
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ResearchGate. (n.d.). Normalized FT-IR absorption spectra of BDMADMS (gas phase) (a), and of films deposited at 300 W from plasmas fed with: 100% BDMADMS (2 sccm) (b); BDMADMS - He (2 sccm-20 sccm) (c); BDMADMS - Ar (2 sccm - 20 sccm) (d). Band assignements are summarized in Table 1. [Link]
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Infoscience - EPFL. (n.d.). Alkoxy hydrosilanes as surrogates of gaseous silanes for hydrosilylation of alkenes. [Link]
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Wikipedia. (2023, November 29). Tert-Butoxybis(dimethylamino)methane. [Link]
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ResearchGate. (2025, August 6). tert‐Butoxysilanols as model compounds for labile key intermediates of the sol–gel process: crystal and molecular structures of (t‐BuO)3SiOH and HO[(t‐BuO)2SiO]2H. [Link]
